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Compound of Interest

Compound Name: Benfluorex hydrochloride

Cat. No.: B1667988

For immediate release — This document outlines the critical safety and logistical procedures for
the proper disposal of Benfluorex hydrochloride, a substituted amphetamine analogue.
Adherence to these guidelines is paramount for ensuring laboratory safety, environmental
protection, and regulatory compliance. Benfluorex and its hydrochloride salt are categorized as
hazardous pharmaceutical waste and necessitate specialized handling.

I. Chemical and Safety Data Overview

A comprehensive understanding of the chemical properties and associated hazards of
Benfluorex hydrochloride is the foundational step for its safe management. All personnel
handling this compound must be familiar with the information summarized below.

Table 1: Chemical and Physical Properties of Benfluorex Hydrochloride
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Molecular Formula C19H21CIFsNO2[1][2][3][4]1[5]
Molar Mass 387.82 g/mol [2][3][4][5]
CAS Number 23642-66-2[1][2][3][4]
Appearance Solid[6]

Mediator, 2-({1-[3-
Synonyms (trifluoromethyl)phenyl]propan-2-yl}amino)ethyl
benzoate hydrochloride

Table 2: Hazard Identification for Benfluorex Hydrochloride

Hazard Class Classification
Skin Irritation Causes skin irritation[1][6]
Eye Irritation Causes serious eye irritation[1][6]

Specific Target Organ Toxicity (Single Exposure)  Causes damage to organs[1][6]

Il. Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including Benfluorex hydrochloride, is governed by
multiple federal and state agencies to prevent environmental contamination and public health
risks. Key regulatory bodies in the United States include:

e Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[7][8] In 2019, the EPA enacted Subpart P, which
provides specific guidelines for managing hazardous waste pharmaceuticals at healthcare
facilities.[7][9] A significant aspect of this rule is the nationwide ban on sewering (flushing) of
hazardous waste pharmaceuticals.[7][10]

e Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances to
prevent diversion.[8] While Benfluorex hydrochloride is not currently a controlled
substance in the United States, it is crucial to verify its status if working in other jurisdictions.
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lll. Experimental Protocols for Disposal

The recommended method for the disposal of Benfluorex hydrochloride is incineration by a
licensed hazardous waste management facility.[7] This ensures complete destruction of the
active pharmaceutical ingredient.

A. Waste Characterization and Segregation

« I|dentification: All waste containing Benfluorex hydrochloride must be identified as
hazardous pharmaceutical waste.

e Segregation: This waste must be segregated from non-hazardous waste streams at the point
of generation.

B. Waste Collection and Container Management

o Container Selection: Use only approved, leak-proof, and clearly labeled containers for
hazardous waste. For RCRA hazardous pharmaceutical waste, black containers are often
used.

o Labeling: Each container must be labeled with the words "Hazardous Waste," the full
chemical name "Benfluorex hydrochloride," and the approximate concentration and
quantity.[11] The date when waste is first added to the container must also be clearly
marked.[11]

o Storage: Waste containers should be stored in a designated satellite accumulation area
within the laboratory.[11] It is essential to use secondary containment for liquid waste to
prevent spills.

C. Final Disposal

o Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS)
office for the pickup and final disposal of the hazardous waste.

» Prohibited Disposal Methods: Under no circumstances should Benfluorex hydrochloride
be disposed of down the drain or in the regular trash.[7][10][11] The EPA's ban on sewering
hazardous pharmaceutical waste is a key regulatory requirement.[7][10]
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IV. Visualization of Disposal Workflow

The following diagram illustrates the proper workflow for the disposal of Benfluorex
hydrochloride in a laboratory setting.
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Caption: Workflow for the safe disposal of Benfluorex hydrochloride.
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This guidance is intended for researchers, scientists, and drug development professionals.
Always consult your institution's specific safety protocols and the relevant Safety Data Sheet
(SDS) for Benfluorex hydrochloride before handling or disposing of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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